Cas no 1482888-34-5 (3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(2,3-Dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a benzofuran core linked to a methyl-substituted pyrazole carboxylic acid moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dihydrobenzofuran scaffold enhances stability, while the pyrazole carboxylic acid group offers functional versatility for further derivatization. Its balanced lipophilicity and electron-rich aromatic system contribute to favorable binding interactions in bioactive molecule design. The compound is particularly useful in medicinal chemistry for developing targeted inhibitors or modulators due to its rigid yet tunable framework. High purity grades ensure reliable performance in research and industrial applications.
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
1482888-34-5 structure
Product Name:3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:1482888-34-5
MF:C13H12N2O3
MW:244.245983123779
CID:6277827
PubChem ID:82376245
Update Time:2025-05-21

3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • 1482888-34-5
    • EN300-1822897
    • Inchi: 1S/C13H12N2O3/c1-15-11(13(16)17)7-10(14-15)8-2-3-12-9(6-8)4-5-18-12/h2-3,6-7H,4-5H2,1H3,(H,16,17)
    • InChI Key: CHLGFKOLPUBEQP-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C(C=CC1=2)C1C=C(C(=O)O)N(C)N=1

Computed Properties

  • Exact Mass: 244.08479225g/mol
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4Ų

3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(2,3-Dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

3-(2,3-Dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1482888-34-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with a benzofuran moiety and a carboxylic acid group. The integration of these functional groups imparts the compound with diverse chemical properties and potential applications in drug discovery and material science.

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid involves a series of intricate organic reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its spatial arrangement and electronic properties.

In terms of biological activity, 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazole-based compounds have shown promising results in various bioassays. For instance, studies have demonstrated potential anti-inflammatory and antioxidant properties, making this compound a candidate for further exploration in therapeutic development. Additionally, its ability to interact with specific biological targets, such as enzymes or receptors, has been highlighted in recent research publications.

The incorporation of the benzofuran ring into the molecule introduces aromaticity and conjugation effects, which are crucial for modulating the compound's electronic properties. This feature is particularly valuable in applications requiring precise control over redox potentials or electronic conductivity. Researchers have also investigated the use of this compound as a building block for more complex molecular architectures, leveraging its structural versatility.

From an environmental standpoint, the synthesis and application of CAS No. 1482888-34-based compounds are being scrutinized for their eco-friendliness. Green chemistry principles are increasingly being applied to minimize waste and reduce the environmental footprint of manufacturing processes. This shift aligns with global efforts to promote sustainable practices in chemical industries.

In conclusion, 3-(2,3-dihydro...-based compounds represent a frontier in chemical research, offering a wealth of opportunities for innovation across multiple disciplines. As scientific understanding deepens and technological advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.

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